Cas no 139653-58-0 (1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate)

• Product Name: 1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate
• CAS No: 139653-58-0
• MF: C₇₃H₁₄₈N₂S
• MW: 1086.03464221954
• CID: 1277578
• Update Time: 2024-08-03

1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate

• Inchi： 1S/C72H148N.CHNS/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4;2-1-3/h5-72H2,1-4H3;3H/q+1;/p-1
• InChI Key： KDJULJALLKUMMJ-UHFFFAOYSA-M
• SMILES： C([S-])#N.[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1085.13714

Experimental Properties

• PSA: 23.79